N-(2-(2,5-Dimethyl-1-pyrrolyl)ethyl)-3,4-dimethoxybenzamide

• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol
• IUPAC Name: N-[2-(2,5-dimethylpyrrol-1-yl)ethyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C17H22N2O3/c1-12-5-6-13(2)19(12)10-9-18-17(20)14-7-8-15(21-3)16(11-14)22-4/h5-8,11H,9-10H2,1-4H3,(H,18,20)
• InChI Key: OMYIASNIALNSBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1CCNC(=O)C2=CC(=C(C=C2)OC)OC)C

Description

N-(2-(2,5-Dimethyl-1-pyrrolyl)ethyl)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C17H22N2O3 and its molecular weight is 302.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

9.1 g (0.05 mol) of 3,4-dimethoxybenzoic acid and 8.2 g (0.05 mol) of carbonyldiimidazole in 50 ml of dioxane are stirred at 60° C. for 15 min. After addition of 6.2 g (0.045 mol) of 1-(2-aminoethyl)2,5-dimethylpyrrole in 20 ml of dioxane to the mixture it is stirred at room temperature for 20 h, concentrated, and aqueous sodium bicarbonate solution is added and the mixture is extracted with methylene chloride. The extract is chromatographed over an alumina column, and the product is crystallized using ethyl acetate/ether/ligroin. Yield: 6.9 g (46% of theory), Melting point: 82°-84° C. Elemental analysis: C17H22N2O3 (302.37) calculated: C 67.5 H 7.3 N 9.3 O 15.9 found: C 67.3 H 7.2 N 8.8 O 16.6